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Compound of Interest

Compound Name: D-Allose-13C-1

Cat. No.: B15615698

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, analytical methodologies, and biological significance of D-Allose-1-13C. This stable

isotope-labeled rare sugar is a powerful tool for metabolic research, enabling precise tracing of

its metabolic fate and its influence on cellular signaling pathways.

Core Physical and Chemical Properties
D-Allose-1-13C is an isotopologue of the rare monosaccharide D-Allose, where the carbon

atom at the C-1 position is replaced with a 13C isotope. This labeling provides a distinct mass

signature for tracking the molecule in biological systems.
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Property Value Source

Molecular Formula 13CC5H12O6 [1]

Molecular Weight 181.15 g/mol [2]

Monoisotopic Mass 181.06674293 Da [2][3]

Appearance White Crystalline Solid [4][5]

Chemical Purity ≥98% (by 1H-NMR) [6]

Isotopic Enrichment 99 atom % 13C [5]

Solubility Soluble in Water [5]

Melting Point 128-130 °C [5]

CAS Number 70849-28-4 [1][7]

Synthesis of D-Allose-1-13C
The introduction of a 13C isotope at a specific position is a key step in producing D-Allose-1-

13C for research purposes. Chemo-enzymatic methods are often employed to achieve high

yields and stereoselectivity.[3][8]

Chemo-enzymatic Synthesis Workflow
A common approach involves the use of a 13C-labeled starting material, followed by a series of

enzymatic and chemical reactions to build the D-Allose backbone with the label at the C-1

position.[3]
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Chemo-enzymatic Synthesis of D-Allose-1-13C

[1-13C]-Labeled Precursor

Selective Enzymatic Oxidation

Stereoselective Chemical Reduction

Inversion at C-3

Deprotection

D-Allose-1-13C
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Hypothetical Metabolic Fate of D-Allose-1-13C

D-Allose-1-13C

Hexokinase

D-Allose-6-Phosphate-1-13C

Pentose Phosphate Pathway Glycolysis Other Metabolic Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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